Cas no 2229504-48-5 (3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 2229504-48-5
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 5762408
• PubChem ID: 137731787
• Update Time: 2025-05-19

3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-methoxyphenyl)-2-oxopropanoic acid
• 2229504-48-5
• EN300-1982518
• 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid

• Inchi： 1S/C10H9ClO4/c1-15-9-6(3-2-4-7(9)11)5-8(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： SOVJGRCSQOUSCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 228.0189365g/mol
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229504-48-5)

3-(3-Chloro-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229504-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methoxyphenyl moiety and a 2-oxopropanoic acid functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

The compound's CAS number 2229504-48-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its relevance in addressing modern challenges such as sustainable synthesis and green chemistry, aligning with global trends toward environmentally friendly production methods. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity, which are essential for industrial applications.

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